Cas no 65559-69-5 (L-Alanine, N-octadecyl-)
L-Alanine, N-octadecyl- structure
Product Name:L-Alanine, N-octadecyl-
CAS No:65559-69-5
MF:C21H43NO2
MW:341.571626901627
CID:389015
PubChem ID:54367434
Update Time:2025-04-19
L-Alanine, N-octadecyl- Chemical and Physical Properties
Names and Identifiers
-
- L-Alanine, N-octadecyl-
- (2S)-2-(octadecylamino)propanoic acid
- SCHEMBL9654271
- N-Octadecyl-L-alanine
- DTXSID50710869
- 65559-69-5
-
- Inchi: 1S/C21H43NO2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-22-20(2)21(23)24/h20,22H,3-19H2,1-2H3,(H,23,24)/t20-/m0/s1
- InChI Key: UQTBADOQMIRHSO-FQEVSTJZSA-N
- SMILES: OC([C@H](C)NCCCCCCCCCCCCCCCCCC)=O
Computed Properties
- Exact Mass: 341.329379614g/mol
- Monoisotopic Mass: 341.329379614g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 24
- Rotatable Bond Count: 19
- Complexity: 269
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.3
- Topological Polar Surface Area: 49.3Ų
L-Alanine, N-octadecyl- Related Literature
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Chunbin Li,Yuan Luo,Jiaofeng Peng,Guanjun Deng,Jianguo Wang,Safacan Kolemen,Hongchun Li,Pengfei Zhang,Ping Gong,Lintao Cai Mater. Chem. Front., 2021,5, 7638-7644
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4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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